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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals optimize

their Pegasus workflow performance, especially when dealing with large datasets.

Frequently Asked Questions (FAQs)
1. My workflow with many small jobs is running very slowly. How can I improve its

performance?

Workflows composed of numerous short-running jobs can suffer from significant overhead

associated with job scheduling, data transfers, and monitoring.[1] To mitigate this, Pegasus
offers a feature called job clustering.

Job Clustering combines multiple individual jobs into a single, larger job, which reduces the

scheduling overhead and can improve data locality.[1][2] We generally recommend that your

jobs should run for at least 10 minutes to make the various delays worthwhile.[1]

Experimental Protocol: Implementing Job Clustering

Identify Clustering Candidates: Analyze your workflow to identify groups of short-duration,

independent, or sequentially executed jobs that are suitable for clustering.

Enable Clustering: When planning your workflow with pegasus-plan, use the --cluster or -

C command-line option.
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Select a Clustering Technique:

Horizontal Clustering: Groups jobs at the same level of the workflow. This is a common

and effective technique.

Label-based Clustering: Allows for more granular control by clustering jobs that you

have assigned the same label in your abstract workflow.

Whole Workflow Clustering: Clusters all jobs in the workflow into a single job, which can

be useful for execution with pegasus-mpi-cluster (PMC).[1]

Specify in pegasus-plan:

Verify: After planning, inspect the executable workflow to confirm that jobs have been

clustered as expected.

2. How can I effectively manage large amounts of intermediate data generated during my

workflow execution?

Large-scale workflows often generate significant amounts of intermediate data, which can fill

up storage resources and impact performance.[2] Pegasus provides automated data

management features to handle this.

Pegasus can automatically add cleanup jobs to your workflow.[2][3] These jobs remove

intermediate data files from the remote working directory as soon as they are no longer needed

by any subsequent jobs in the workflow.[2][3] This interleaved cleanup helps to free up storage

space during the workflow's execution.[4]

Data Management Strategy Comparison
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Strategy Description Advantages Disadvantages

No Cleanup

Intermediate data is

left on the execution

site after the workflow

completes.

Simple to configure.

Can lead to storage

exhaustion, especially

with large datasets

and long-running

workflows.

Post-execution

Cleanup

A cleanup job is run

after the entire

workflow has finished.

Ensures all necessary

data is available

throughout the

workflow.

Does not prevent

storage issues during

workflow execution.[2]

Interleaved Cleanup

Pegasus automatically

adds cleanup jobs

within the workflow to

remove data that is no

longer needed.[2]

Proactively manages

storage, preventing

filesystem overflow.[2]

Reduces the final

storage footprint.

Requires careful

analysis by Pegasus

to determine when

data is safe to delete.

3. My workflow failed. What is the most efficient way to debug it?

When a workflow fails, the most efficient way to identify the root cause is by using the

pegasus-analyzer tool.[2][5][6] This command-line utility inspects the workflow's log files,

identifies the failed jobs, and provides a summary of the errors.[4][5]

Troubleshooting Workflow Failures with pegasus-analyzer

Debugging Workflow

Workflow Fails Run pegasus-analyzer Review Analyzer Output Identify Failed Job(s) Examine Job Output/Error Logs Fix Underlying Issue Generate and Submit
Rescue DAG Workflow Succeeds

Click to download full resolution via product page

Workflow debugging process using pegasus-analyzer.
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Experimental Protocol: Debugging a Failed Workflow

Check Workflow Status: First, use pegasus-status -v to confirm the failed state of the

workflow.[7]

Run pegasus-analyzer: Execute the following command, pointing to your workflow's

submit directory:

Analyze the Output: The output of pegasus-analyzer will summarize the number of

succeeded and failed jobs.[4][5] For each failed job, it will provide:

The job's exit code.

The working directory.

Paths to the standard output and error files.[4]

The last few lines of the standard output and error streams.

Examine Detailed Logs: For a more in-depth analysis, open the output and error files for

the failed jobs identified by pegasus-analyzer.

Address the Root Cause: Based on the error messages, address the underlying issue.

This could be a problem with the executable, input data, resource availability, or

environment.

Utilize Rescue DAGs: After fixing the issue, you don't need to rerun the entire workflow.

Pegasus automatically generates a "rescue DAG" that allows you to resume the workflow

from the point of failure.[2][5]

4. How can I monitor the progress of my long-running workflow?

For long-running workflows, it's crucial to monitor their progress in real-time. The pegasus-

status command is the primary tool for this purpose.[5]

pegasus-status Command Options
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Option Description Example Usage

(no option)

Provides a summary of the

workflow's job states

(UNREADY, READY, PRE,

QUEUED, POST, SUCCESS,

FAILURE).[5]

pegasus-status

-l

Displays a detailed, per-job

status for the main workflow

and all its sub-workflows.[5]

pegasus-status -l

-v

Provides verbose output,

including the status of each job

in the workflow.[7]

pegasus-status -v

watch

When used with other

commands, it refreshes the

status periodically.

watch pegasus-status
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Pegasus monitoring and provenance architecture.

5. How does Pegasus handle data dependencies and transfers for large datasets?

Pegasus has a sophisticated data management system that handles data dependencies and

transfers automatically.[3] It uses a Replica Catalog to map logical file names (LFNs) used in

the abstract workflow to physical file names (PFNs), which are the actual file locations.[2]

During the planning phase, Pegasus adds several types of jobs to the executable workflow to

manage data:[2][3]

Stage-in jobs: Transfer the necessary input data to the execution site.

Inter-site transfer jobs: Move data between different execution sites if the workflow spans

multiple resources.
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Stage-out jobs: Transfer the final output data to a designated storage location.[2]

Registration jobs: Register the newly created output files in the Replica Catalog.[2]

Pegasus also supports various transfer protocols, and pegasus-transfer automatically selects

the appropriate client based on the source and destination URLs.[3] For large datasets, it's

important to have a reliable and high-performance network connection between your storage

and compute resources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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